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1-(3-Chloropropoxy)-2-

fluorobenzene

CAS No.: 71662-36-7

Cat. No.: B8816812

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-(3-Chloropropoxy)-2-
fluorobenzene (CAS No. 71662-36-7), a fluorinated aromatic ether with significant potential as

a building block in medicinal chemistry and materials science. While specific experimental data

for this particular isomer is limited in publicly accessible literature, this document consolidates

available information and provides expert analysis based on the well-established principles of

organic and medicinal chemistry. The guide covers the compound's identification,

physicochemical properties (including computed and estimated values), a plausible synthetic

pathway with a detailed experimental protocol, an analysis of its chemical reactivity, and a

discussion of its potential applications, particularly in the context of drug discovery. Safety and

handling precautions are also addressed. This document is intended to serve as a valuable

resource for researchers and professionals engaged in the design and synthesis of novel

chemical entities.
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Compound Identification and Core Properties
1-(3-Chloropropoxy)-2-fluorobenzene is a halogenated aromatic ether. The presence of both

a fluorine atom and a chloropropoxy group on the benzene ring imparts unique electronic and

steric properties, making it an attractive intermediate for the synthesis of more complex

molecules.

Table 1: Compound Identification

Identifier Value Source

CAS Number 71662-36-7 [1][2]

Molecular Formula C₉H₁₀ClFO [1][2]

Molecular Weight 188.63 g/mol [1][2]

IUPAC Name
1-(3-Chloropropoxy)-2-

fluorobenzene

InChI

InChI=1S/C9H10ClFO/c10-6-

3-7-12-9-5-2-1-4-8(9)11/h1-

2,4-5H,3,6-7H2

[1]

InChIKey
KNJPVCXGHKZYQE-

UHFFFAOYSA-N
[1]

Canonical SMILES C1=CC=C(C(=C1)OCCCCl)F [1]

Table 2: Physicochemical Properties
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Property Value Notes Source

Physical State Liquid
Estimated based on

similar compounds.

Boiling Point
~130-140 °C at 15

mmHg

Estimated based on

the boiling point of the

4-fluoro isomer (133

°C at 15 mmHg).[3]

Melting Point Not available

Density ~1.2 g/cm³

Estimated based on

the density of the 4-

fluoro isomer (1.2

g/cm³).[3]

Solubility

Soluble in common

organic solvents (e.g.,

dichloromethane,

ethyl acetate,

methanol). Insoluble

in water.

General chemical

principles.

XLogP3 2.9 Computed. [4]

Topological Polar

Surface Area
9.2 Å² Computed. [1]

Hydrogen Bond Donor

Count
0 Computed. [1]

Hydrogen Bond

Acceptor Count
2 Computed. [1]

Rotatable Bond Count 4 Computed. [1]

Synthesis and Purification
The synthesis of 1-(3-Chloropropoxy)-2-fluorobenzene can be achieved through a

Williamson ether synthesis, a robust and widely used method for preparing ethers. This
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approach involves the reaction of a phenoxide with an alkyl halide. In this case, 2-fluorophenol

is deprotonated with a suitable base to form the corresponding phenoxide, which then

undergoes nucleophilic substitution with 1-bromo-3-chloropropane.

Proposed Synthetic Pathway

Reactants

Reagents & Conditions Product2-Fluorophenol

K₂CO₃, Acetone
Reflux

1. Deprotonation

1-Bromo-3-chloropropane
2. Alkylation

1-(3-Chloropropoxy)-2-fluorobenzene

Potential Reactions

1-(3-Chloropropoxy)-2-fluorobenzene

Electrophilic Aromatic
Substitution (EAS)

Nitration

Halogenation

Friedel-Crafts

Ring Reactivity

Nucleophilic Substitution (Sₙ2)
at Propyl Chain

Amination

Thiolation

Cyanation

Side-chain Reactivity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8816812/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-3-chloropropoxy-2-fluorobenzene
https://www.benchchem.com/product/b8816812?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816812?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Page loading... [wap.guidechem.com]
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3. 1-(3-Chloropropoxy)-4-fluorobenzene - Safety Data Sheet [chemicalbook.com]

4. 1-(3-Chloropropoxy)-4-fluorobenzene | C9H10ClFO | CID 74391 - PubChem
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-(3-Chloropropoxy)-2-
fluorobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8816812/docs#an-in-depth-technical-guide-to-1-3-
chloropropoxy-2-fluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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